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Compound of Interest

Compound Name: Dimethyl 2-phenylmalonate

CAS No.: 37434-59-6

Cat. No.: B1607057

Get Quote

Executive Summary
Dimethyl 2-phenylmalonate (DMPM) is a specialized diester intermediate primarily utilized in

the synthesis of pharmaceutical heterocycles, including barbiturates (e.g., Phenobarbital) and

NSAID derivatives. Unlike its more common liquid analog, diethyl phenylmalonate, DMPM is a

low-melting solid (MP: 47–49 °C) at standard conditions, presenting distinct handling

challenges regarding dust control and melt-transfer protocols.

This guide provides a rigorous framework for the safe management of DMPM, focusing on its

reactivity as a pro-nucleophile (pKa ~12–13) and its susceptibility to hydrolysis and

decarboxylation.

Physicochemical Profile & Critical Data
Understanding the physical state of DMPM is the first step in designing a safe handling

protocol. The low melting point implies it may undergo phase changes during transport or in

uncontrolled storage environments.
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Property Value Context for Handling

CAS Number 37434-59-6
Specific to the Dimethyl ester.

[1]

Molecular Formula C₁₁H₁₂O₄ MW: 208.21 g/mol

Physical State Solid (Crystalline)

Low melting point requires

temperature control to prevent

caking.

Melting Point 47 – 49 °C

May exist as a supercooled

liquid or slush in hot

environments.

Boiling Point 148 – 152 °C @ 10 mmHg

High boiling point; vacuum

distillation required for

purification.[2]

Flash Point > 100 °C (Predicted)

Class IIIB Combustible. Low

flammability risk unless

heated.

Solubility Soluble in MeOH, EtOH, Ether

Hydrolyzes in water; requires

anhydrous solvents for

reactions.

pKa (

-proton)
~12.5 (Estimated)

Acidic proton allows easy

deprotonation by alkoxides

(e.g., NaOMe).

Data Source: Patent US2881209A [1], ChemScene [2].

Hazard Identification & Toxicology (GHS)
While specific toxicological data for the dimethyl ester is less abundant than for the diethyl

analog (CAS 83-13-6), the functional homology allows for high-confidence extrapolation of

hazards.

GHS Classification (Extrapolated)
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Signal Word:WARNING

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation (STOT SE 3).

Specific Toxicological Risks[3]
Inhalation (Dust/Vapor): As a solid, DMPM dust can irritate the upper respiratory tract. If

heated to melt, vapors may cause dizziness or mucosal irritation.

Hydrolysis Products: Upon contact with moisture (mucous membranes), DMPM hydrolyzes

to release methanol and phenylmalonic acid. Methanol is toxic (optic neuropathy), and

phenylmalonic acid is a corrosive organic acid.

Skin Absorption: Lipophilic esters can penetrate the stratum corneum. Standard nitrile gloves

are generally effective, but breakthrough times should be monitored.

Operational Handling & Storage Protocols
Storage Architecture
The primary risk to DMPM quality is moisture-induced hydrolysis and spontaneous

decarboxylation if catalytic impurities (acids/bases) are present.

Temperature: Store at 2–8 °C. While stable at room temperature, refrigeration prevents

"slushing" or partial melting that complicates weighing.

Atmosphere: Store under Argon (Ar) or Nitrogen (N₂).

Container: Tightly sealed glass or HDPE. Avoid metal containers that may leach ions (Fe³⁺),

which can catalyze decarboxylation.

Handling Workflow (Solid vs. Melt)
Due to its melting point (47–49 °C), researchers often face a choice: handle as a solid or melt

for liquid transfer.[5]
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Solid Handling: Use anti-static spatulas. Weigh in a fume hood to capture dust.

Melt Transfer (Preferred for Scale-up):

Gently heat the container to 55 °C in a water bath.

Once liquefied, transfer via a pre-warmed syringe or cannula.

Why? This eliminates dust exposure and allows for more precise volumetric dosing.

Diagram: Safe Handling Lifecycle
The following workflow illustrates the critical control points (CCPs) from receipt to disposal.
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Figure 1: Operational lifecycle of Dimethyl 2-phenylmalonate, highlighting critical risks at

storage and reaction stages.

Synthetic Utility & Reactivity Profile
The Alpha-Proton Switch
DMPM is valuable because the phenyl group significantly acidifies the
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-proton compared to unsubstituted malonates. This makes it a "soft" nucleophile ideal for
substitution reactions without requiring extremely harsh bases (e.g., LDA). Sodium methoxide
(NaOMe) or Potassium carbonate (K₂CO₃) are typically sufficient.

Reaction Pathways & Risks
Alkylation: The primary use case. Reaction with alkyl halides (R-X) to form quaternary

centers.

Condensation: Reaction with urea/thiourea to form barbiturates.

Decarboxylation (The Hazard): If heated with acid/water, DMPM loses one ester group as

CO₂, forming methyl phenylacetate. This is often a desired step after alkylation but a

"runaway" side reaction if uncontrolled.
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Figure 2: Synthetic divergence of DMPM. The path to Barbiturates requires anhydrous

cyclization, while acid/heat leads to decarboxylation.

Experimental Protocol: Safe Enolate Generation
Context: Standard activation for subsequent alkylation.

PPE: Neoprene gloves, chemical splash goggles, lab coat.

Setup: Flame-dried 3-neck flask, N₂ inlet, addition funnel.

Solvent: Anhydrous Methanol (MeOH). Note: Use MeOH, not EtOH, to prevent

transesterification (scrambling of methyl/ethyl esters).

Base Addition: Add Sodium Methoxide (NaOMe) solution (25% in MeOH) dropwise to the

DMPM solution at 0 °C.

Observation: A slight exotherm will occur. The solution may turn yellow (enolate formation).

Quenching: Upon completion, quench with saturated NH₄Cl. Do not use strong acids (HCl) if

the product is acid-sensitive, as this may trigger premature decarboxylation.

Waste Disposal
Classification: Non-halogenated organic solvent waste (unless alkylated with halides).

Treatment: Incineration is the only approved method.

Spill Response:

Solid: Scoop into a container. Avoid generating dust.[3]

Melt: Cover with vermiculite/sand. Do not use water (hydrolysis risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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